Cas no 33317-48-5 (6-{[(3-nitrophenyl)sulfonyl]amino}hexanoic acid)

6-{[(3-nitrophenyl)sulfonyl]amino}hexanoic acid structure
33317-48-5 structure
Product Name:6-{[(3-nitrophenyl)sulfonyl]amino}hexanoic acid
CAS No:33317-48-5
MF:C12H16N2O6S
MW:316.330242156982
CID:1461268
PubChem ID:214504
Update Time:2025-04-20

6-{[(3-nitrophenyl)sulfonyl]amino}hexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 6-{[(3-nitrophenyl)sulfonyl]amino}hexanoic acid
    • 6-[(3-nitrophenyl)sulfonylamino]hexanoic acid
    • DTXSID80186937
    • 6-(((3-Nitrophenyl)sulfonyl)amino)hexanoic acid
    • Z45511720
    • Hexanoic acid, 6-(((3-nitrophenyl)sulfonyl)amino)-
    • AKOS001029971
    • 33317-48-5
    • Inchi: 1S/C12H16N2O6S/c15-12(16)7-2-1-3-8-13-21(19,20)11-6-4-5-10(9-11)14(17)18/h4-6,9,13H,1-3,7-8H2,(H,15,16)
    • InChI Key: QWFGODBVEMONPJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(NCCCCCC(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 316.07298
  • Monoisotopic Mass: 316.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Density: 1.381
  • Boiling Point: 535.4°C at 760 mmHg
  • Flash Point: 277.6°C
  • Refractive Index: 1.565
  • PSA: 126.61
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